3-Azido-1-(1-phenylpropan-2-yl)azetidine

• IUPAC Name: 3-azido-1-(1-phenylpropan-2-yl)azetidine
• InChI: InChI=1S/C12H16N4/c1-10(7-11-5-3-2-4-6-11)16-8-12(9-16)14-15-13/h2-6,10,12H,7-9H2,1H3
• InChI Key: NUNXJKGZVYCPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)N2CC(C2)N=[N+]=[N-]
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol
• CAS No.: 2097981-31-0

Description

Chemical Reactions Analysis

The reactivity of azetidines is driven by a considerable ring strain. The ring is significantly more stable than that of related aziridines, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Physical and Chemical Properties Analysis

The systematical thermal behaviors of 3-Azido-1-(1-phenylpropan-2-yl)azetidine were investigated and compared with those of 1,3,3-trinitroazetidine (TNAZ). The results showed that it has a low melting temperature at 78 °C.

Scientific Research Applications

Synthesis and Derivative Development

Azetidines, including those modified with azido groups, serve as valuable intermediates in organic synthesis. They are pivotal in the development of novel therapeutic agents due to their ring strain and unique chemical reactivity. For instance, azetidines have been synthesized for their potential as intermediates in creating drug-like compounds. The introduction of azido groups into azetidine rings can offer pathways for further chemical modifications through click chemistry reactions, leading to compounds with enhanced pharmacological properties (Denis et al., 2018).

Pharmaceutical Applications

The azido group is particularly noted for its role in the synthesis of antiviral drugs. For example, 3'-Azido-3'-deoxythymidine (AZT) is a well-known antiretroviral medication used to prevent and treat HIV/AIDS. It illustrates the critical role of azido compounds in medicinal chemistry, highlighting potential research applications for similarly structured compounds in antiviral drug development (Meng et al., 2000).

Anticancer Activity

Research into azetidine derivatives has extended into the exploration of their anticancer potential. Derivatives of azetidine, such as those containing thiourea and azetidine moieties, have been evaluated for their in vitro anticancer activity against various human cancer cell lines, showcasing the versatility of azetidine-based compounds in the development of novel anticancer therapies (Parmar et al., 2021).

Biochemical Analysis

Biochemical Properties

3-Azido-1-(1-phenylpropan-2-yl)azetidine plays a crucial role in biochemical reactions, particularly in the synthesis of polyamines through ring-opening polymerization. This compound interacts with various enzymes and proteins, facilitating the formation of polyamines that are essential for cellular functions. The azido group in this compound can undergo nucleophilic substitution reactions, leading to the formation of amines and other derivatives. These interactions are vital for the synthesis of complex biomolecules and the regulation of biochemical pathways .

Cellular Effects

The effects of this compound on cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. It has been observed that this compound can alter the expression of specific genes involved in cell growth and differentiation. Additionally, it affects cellular metabolism by interacting with key metabolic enzymes, thereby influencing the overall metabolic flux within cells .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms involves the binding of the azido group to specific biomolecules, leading to enzyme inhibition or activation. This compound can also induce changes in gene expression by interacting with transcription factors and other regulatory proteins. The ring strain in the azetidine structure contributes to its reactivity, enabling it to participate in diverse biochemical reactions .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under controlled conditions, but it can degrade over time, leading to the formation of various by-products. These by-products can have different effects on cellular processes, highlighting the importance of monitoring the temporal changes in the compound’s activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to have beneficial effects on cellular function and metabolism. At higher doses, it can exhibit toxic or adverse effects, including cellular damage and disruption of normal physiological processes. The threshold effects observed in these studies underscore the importance of determining the optimal dosage for therapeutic applications .

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. This compound can influence metabolic flux by modulating the activity of key enzymes involved in the synthesis and degradation of biomolecules. The azido group in this compound can undergo reduction and other chemical transformations, leading to the formation of different metabolites that participate in various biochemical pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be actively transported across cell membranes, allowing it to accumulate in specific cellular compartments. The distribution of this compound within tissues is influenced by its chemical properties, including its solubility and affinity for binding proteins .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications. The localization of this compound within subcellular structures can influence its interactions with biomolecules and its overall biochemical activity .